Cas no 1706524-94-8 (ML-00253764 hydrochloride)

• Product Name: ML-00253764 hydrochloride
• CAS No: 1706524-94-8
• MF: C₁₈H₁₉BrClFN₂O
• MW: 413.711666345596
• CID: 4612065
• PubChem ID: 90488979
• Update Time: 2025-07-10

ML-00253764 hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-[2-(5-Bromo-2-methoxyphenyl)ethyl]-3-fluorophenyl]-4,5-dihydro-2-1H-imidazole hydrochloride
• ML-00253764 hydrochloride
• G14386
• ML-00253764 (hydrochloride)
• HY-110123
• CS-0032975
• 2-[2-[2-(5-Bromo-2-methoxyphenyl)ethyl]-3-fluorophenyl]-4,5-dihydro-2-1H-imidazolehydrochloride
• AKOS024458378
• ML 00253764 hydrochloride
• ML00253764 hydrochloride
• DA-75607
• AS-16559
• 2-[2-[2-(5-Bromo-2-methoxyphenyl)ethyl]-3-fluorophenyl]-4,5-dihydro-1H-imidazole, monohydrochloride
• 2-[2-[2-(5-bromo-2-methoxyphenyl)ethyl]-3-fluorophenyl]-4,5-dihydro-1H-imidazole;hydrochloride
• ML 00253764 hydrochloride, >=98% (HPLC)
• 1706524-94-8
• EX-A9354A
• GLXC-04961

• Inchi： 1S/C18H18BrFN2O.ClH/c1-23-17-8-6-13(19)11-12(17)5-7-14-15(3-2-4-16(14)20)18-21-9-10-22-18;/h2-4,6,8,11H,5,7,9-10H2,1H3,(H,21,22);1H
• InChI Key： KZUMGPQDDCBFBF-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1C1=NCCN1)F)CC1C=C(Br)C=CC=1OC.Cl

Computed Properties

• Exact Mass: 412.03533g/mol
• Monoisotopic Mass: 412.03533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on ML-00253764 hydrochloride

Research Brief on ML-00253764 Hydrochloride (CAS: 1706524-94-8): A Promising Therapeutic Agent in Chemical Biology and Medicine

ML-00253764 hydrochloride (CAS: 1706524-94-8) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This small molecule inhibitor has demonstrated potential in targeting specific pathways implicated in various diseases, particularly in oncology and inflammatory disorders. The compound's unique chemical structure and mechanism of action have positioned it as a promising candidate for further preclinical and clinical development.

Recent studies have focused on elucidating the precise molecular interactions of ML-00253764 hydrochloride with its biological targets. Structural analyses reveal that the compound exhibits high binding affinity to key regulatory proteins, effectively modulating their activity. This property has been exploited in experimental models to investigate disease mechanisms and evaluate therapeutic efficacy. The hydrochloride salt form of ML-00253764 enhances its solubility and bioavailability, making it particularly suitable for in vivo applications.

In oncology research, ML-00253764 hydrochloride has shown remarkable activity against several cancer cell lines. Mechanistic studies indicate that the compound induces apoptosis through selective inhibition of critical survival pathways. Particularly noteworthy is its ability to overcome resistance mechanisms observed with existing therapies, suggesting potential applications in treatment-resistant malignancies. Recent in vivo data demonstrate significant tumor growth inhibition with favorable pharmacokinetic profiles and manageable toxicity.

The compound's potential extends beyond oncology, with emerging evidence supporting its application in inflammatory and autoimmune conditions. Research has identified modulatory effects on immune cell signaling pathways, particularly those involved in cytokine production and T-cell activation. These findings have spurred interest in exploring ML-00253764 hydrochloride as a novel immunomodulatory agent with potentially fewer side effects compared to current standard therapies.

From a chemical perspective, the synthesis and optimization of ML-00253764 hydrochloride have been the subject of recent medicinal chemistry efforts. Structure-activity relationship studies have yielded important insights into the pharmacophore requirements for optimal biological activity. These investigations have led to the development of analogs with improved potency and selectivity, expanding the therapeutic potential of this chemical scaffold.

Current challenges in the development of ML-00253764 hydrochloride include optimizing its formulation for clinical use and further characterizing its safety profile. Ongoing research is addressing these aspects through comprehensive preclinical evaluations. The compound's intellectual property landscape and regulatory pathway are also being actively examined to facilitate its transition into clinical trials.

In conclusion, ML-00253764 hydrochloride represents an exciting development in chemical biology and pharmaceutical research. Its dual potential in oncology and immunology, combined with favorable physicochemical properties, positions it as a valuable tool for both therapeutic development and basic research. Continued investigation of this compound is expected to yield important insights into disease mechanisms and potentially lead to novel treatment options for patients with challenging medical conditions.